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Compound of Interest

Compound Name: Anserine-d4

Cat. No.: B12414918 Get Quote

Anserine-d4, a deuterated analog of the naturally occurring dipeptide anserine, serves as a

critical internal standard for precise quantification in mass spectrometry-based analytical

methods. Its identical chemical properties and distinct mass shift from the endogenous analyte

make it an indispensable tool for researchers in pharmacokinetics, metabolomics, and food

science. This in-depth guide provides a comprehensive overview of the commercial availability,

technical specifications, and key applications of Anserine-d4, tailored for scientists and

professionals in drug development.

Commercial Availability and Suppliers
Anserine-d4 is available from several specialized chemical suppliers who provide isotopically

labeled compounds for research purposes. The table below summarizes the offerings from

prominent vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Isotopic
Purity

Notes

LGC

Standards

L-

Anserine-

d4 (N-b-

alanyl-d4)

1201658-

81-2

C₁₀H₁₂D₄N

₄O₃
244.28

Not

specified

Certificate

of Analysis

available.

[1][2]

Toronto

Research

Chemicals

(TRC)

L-

Anserine-

d4

1201658-

81-2

C₁₀H₁₂D₄N

₄O₃
244.28

Not

specified

Complete

analytical

data

package

provided.

[3][4]

Santa Cruz

Biotechnol

ogy, Inc.

Not

explicitly

listed, but

they offer a

range of

analytical

standards

and may

provide

custom

synthesis.

- - - -

A

Certificate

of Analysis

is typically

available

for their

standards.

[5][6][7][8]

Clearsynth

L-

Anserine-

d4 (N-beta-

alanyl-d4)

1201658-

81-2

C₁₀H₁₂D₄N

₄O₃
244.28

Not

specified

Accompani

ed by a

Certificate

of Analysis.

C/D/N

Isotopes

Inc.

L-

Anserine-

d4 (N-β-

alanyl-d4)

1201658-

81-2

C₁₀H₁₂D₄N

₄O₃
244.29

≥98 atom

% D
-

MedchemE

xpress

Anserine-

d4

1201658-

81-2

C₁₀H₁₂D₄N

₄O₃
244.28

Not

specified
-
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WITEGA

Laboratorie

n

L-

Anserine-

D4

1201658-

81-2

C₁₀H₁₂D₄N

₄O₃

Not

specified

Not

specified

High-

quality

reference

standard.

Physicochemical Properties and Storage
Chemical Name: (2S)-2-[(3-aminopropanoyl)amino]-3-(3-methyl-1H-imidazol-4-yl)propanoic

acid-d4

Appearance: Typically a white to off-white solid.

Solubility: Soluble in water.

Storage: Store at room temperature or as recommended by the supplier, protected from

moisture.

Synthesis of Anserine-d4
A common synthetic route for Anserine-d4 involves the coupling of N-Boc-β-alanine-d4 with 1-

methyl-L-histidine, followed by the deprotection of the Boc group.[9]

Starting Materials

Coupling Reaction Intermediate Deprotection Final Product
N-Boc-beta-alanine-d4

Coupling

1-methyl-L-histidine

Boc-protected dipeptideIsobutyl chloroformate Boc Deprotection Anserine-d4Hydrochloric acid

Click to download full resolution via product page

A simplified workflow for the synthesis of Anserine-d4.
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Experimental Protocols: Quantification of Anserine
in Biological Matrices
Anserine-d4 is primarily used as an internal standard in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) methods for

the accurate quantification of anserine in various biological samples such as plasma, urine, and

muscle tissue.

I. Quantification of Anserine in Human Plasma using LC-
MS/MS
This protocol is adapted from a study on the pharmacokinetics of anserine.[10][11]

1. Sample Preparation:

To 100 µL of plasma, add a known concentration of Anserine-d4 solution (internal standard).

Precipitate proteins by adding 200 µL of ice-cold acetonitrile.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot into the LC-MS/MS system.

2. LC-MS/MS Parameters:
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Parameter Value

LC Column

HILIC (Hydrophilic Interaction Liquid

Chromatography) column (e.g., Waters

ACQUITY UPLC BEH Amide)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient
Optimized for separation of anserine and

anserine-d4

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 10 µL

Ionization Mode Positive Electrospray Ionization (ESI+)

MS/MS Transitions
Anserine: m/z 241.1 → 109.1; Anserine-d4: m/z

245.1 → 113.1

II. Quantification of Anserine in Meat Samples using LC-
MS/MS
This protocol is based on a method for the analysis of imidazole dipeptides in meat.[12]

1. Sample Preparation:

Homogenize 1 g of meat sample in 5 mL of 0.1 M perchloric acid.

Centrifuge at 10,000 x g for 15 minutes at 4°C.

Collect the supernatant and add a known amount of Anserine-d4.

Filter the extract through a 0.22 µm syringe filter.

Inject the filtered extract into the LC-MS/MS system.

2. LC-MS/MS Parameters:
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Parameter Value

LC Column
Mixed-mode column (e.g., Imtakt Scherzo SM-

C18)

Mobile Phase A 20 mM Ammonium formate in water (pH 3.0)

Mobile Phase B Acetonitrile

Gradient
Optimized for the separation of carnosine,

anserine, and balenine

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Ionization Mode Positive Electrospray Ionization (ESI+)

MS/MS Transitions
Anserine: m/z 241 → 126; Anserine-d4: m/z 245

→ 130 (example)

Application in Drug Development and Research
The primary application of Anserine-d4 in drug development is in pharmacokinetic (PK)

studies of anserine or related compounds. By providing a reliable internal standard, it enables

the accurate determination of drug absorption, distribution, metabolism, and excretion (ADME)

profiles.
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Workflow of a pharmacokinetic study utilizing Anserine-d4.
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Conclusion
Anserine-d4 is a vital tool for researchers and drug development professionals requiring

accurate and precise quantification of anserine in biological matrices. Its commercial availability

from reputable suppliers, coupled with well-established analytical methodologies, facilitates its

integration into a wide range of research applications. The use of Anserine-d4 as an internal

standard is crucial for generating reliable data in pharmacokinetic studies, metabolomics

research, and quality control of food products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12414918#commercial-suppliers-and-availability-of-
anserine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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